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Compound of Interest

Compound Name: ATV-FX1 sodium salt

CAS No.: 1315629-79-8

Cat. No.: B565548

Get Quote

Part 1: Introduction & Chemical Context[1][2]
Compound Identity:

Common Name: ATV-FX1 Sodium Salt

USP Name: Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy Analog[1][2][3]

Chemical Name: Sodium (3R)-4-(1b-(4-fluorophenyl)-7-hydroxy-7-isopropyl-1a-phenyl-7a-

(phenylcarbamoyl)hexahydro-1aH-oxireno[2',3':3,4]pyrrolo[2,1-b][1,3]oxazin-3-yl)-3-

hydroxybutanoate[1][4]

CAS Number: 1315629-79-8 (Sodium Salt); 873950-18-6 (Free Acid)

Molecular Formula: C33H34FN2NaO7 (MW: 612.62 g/mol )

Significance in Quality Control: ATV-FX1 is a specific oxidative and photo-degradation impurity

of Atorvastatin. Unlike the common hydrolytic impurities (e.g., Impurity H, Impurity I), ATV-FX1
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forms via a radical-mediated oxidation mechanism involving the pyrrole ring. Its presence is a

critical Critical Quality Attribute (CQA) for stability testing, particularly for:

Photostability Studies: It is a major degradant under ICH Q1B conditions (light exposure).

Oxidative Stress: It forms in the presence of peroxides (e.g., in excipients like Povidone or

Crospovidone).

Regulatory Compliance: It is a specified impurity in advanced ANDA/NDA filings requiring

strict limits (typically NMT 0.15%).

Part 2: Degradation Mechanism & Pathway[7]
The formation of ATV-FX1 involves the oxidation of the central pyrrole ring, leading to an

unstable endoperoxide intermediate that rearranges into the epoxy-pyrrolooxazin structure.

This pathway is distinct from the lactonization pathway.
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Figure 1: Mechanistic pathway for the formation of ATV-FX1 via oxidative rearrangement,

distinct from the acid-catalyzed lactonization pathway.

Part 3: Analytical Protocol (HPLC-UV/MS)
This protocol is designed to resolve ATV-FX1 from the parent API and other closely eluting

oxidative impurities (e.g., ATV-FXA).

Reagents & Standards
Reference Standard: ATV-FX1 Sodium Salt (>95% purity, characterized by NMR/Mass).

Solvents: Acetonitrile (HPLC Grade), Ammonium Acetate (AR Grade), Milli-Q Water.

Diluent: Acetonitrile : Water (50:50 v/v). Note: Avoid acidic diluents to prevent artifactual

lactonization.

Chromatographic Conditions (RP-HPLC)
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Parameter Condition Rationale

Column

Zorbax Bonus-RP or YMC

Triart C18 (250 x 4.6 mm, 5

µm)

Polar-embedded or hybrid

silica phases provide better

selectivity for polar oxidative

metabolites than standard

C18.

Mobile Phase A
0.05M Ammonium Acetate (pH

4.5 with Acetic Acid)

Buffering at pH 4.5 suppresses

silanol activity while

maintaining atorvastatin

stability.

Mobile Phase B
Acetonitrile : Tetrahydrofuran

(95:5)

THF acts as a selectivity

modifier to resolve the epoxy

regioisomers.

Flow Rate 1.0 - 1.2 mL/min
Standard flow for 4.6mm ID

columns.

Column Temp 35°C
Improved mass transfer and

peak shape.

Detection UV @ 245 nm
Max absorption for the

fluorophenyl chromophore.

Injection Vol 20 µL

Higher volume needed for

trace impurity detection (LOQ

levels).

Gradient Program
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Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 65 35 Initial Hold

20.0 50 50 Linear Gradient

35.0 30 70
Elution of late

impurities

40.0 30 70 Wash

41.0 65 35 Re-equilibration

50.0 65 35 End

Mass Spectrometry Settings (For Identification)
If using LC-MS for confirmation (e.g., during method validation):

Ionization: ESI Positive Mode (+ve).

Target Ion:m/z 613.2 [M+Na]+ or m/z 591.2 [M+H]+ (Free acid form).

Key Fragment:m/z 440 (Loss of side chain) and m/z 292 (Fluorophenyl moiety).

Part 4: Validation & System Suitability
To ensure "Trustworthiness" as per the core directive, the method must meet these self-

validating criteria before routine use.

System Suitability Criteria (SST)
Resolution (Rs): NLT 1.5 between Atorvastatin peak and ATV-FX1 peak. Note: ATV-FX1

typically elutes after Atorvastatin but before the Lactone (Impurity D).

Tailing Factor: NMT 1.5 for the ATV-FX1 standard peak.

Precision: %RSD of 6 replicate injections of ATV-FX1 standard (at 0.1% level) must be ≤

5.0%.
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Linearity & Range
Range: 0.05% to 0.5% of target API concentration (typically 0.5 mg/mL).

R² Value: > 0.995.[5]

Relative Response Factor (RRF): ATV-FX1 has a different chromophore absorption than

Atorvastatin due to the loss of aromaticity in the pyrrole ring.

Estimated RRF: ~0.9 - 1.1 (Must be experimentally determined using the specific

reference standard).

Sensitivity
Limit of Detection (LOD): ~0.01% (S/N > 3).

Limit of Quantitation (LOQ): ~0.03% (S/N > 10).

Part 5: Troubleshooting & Stability Insights
Issue: Peak Broadening or Splitting

Cause: ATV-FX1 contains multiple chiral centers and can exist as diastereomers.

Solution: Ensure the column temperature is strictly controlled (35°C). If splitting persists,

switch to a C18 column with higher carbon load (e.g., Zorbax Eclipse Plus C18) to merge

stereoisomers or improve separation.

Issue: Artifact Formation

Cause: Atorvastatin is acid-labile. Using a diluent with pH < 3 can induce artificial

lactonization (Impurity D), complicating the chromatogram.

Solution: Always use neutral or slightly buffered diluents (pH 6.0 phosphate buffer: ACN) if

samples are to sit in the autosampler for >12 hours.

Issue: Co-elution with Impurity D (Lactone)

Cause: Both are late-eluting hydrophobic impurities.
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Solution: Adjust the %THF in Mobile Phase B. Increasing THF typically reduces the retention

of the planar Lactone more than the bulky ATV-FX1, altering selectivity.
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To cite this document: BenchChem. [Application Note: Analysis of ATV-FX1 Sodium Salt in
Atorvastatin Formulations]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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